Cas no 15404-00-9 (Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1))

• Product Name: Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1)
• CAS No: 15404-00-9
• MF: C₁₃H₂₃NO₃S
• MW: 273.391622781754
• CID: 200135
• PubChem ID: 161127
• Update Time: 2025-04-19

Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1)
• N,N-diethylethanamine,4-methylbenzenesulfonic acid
• triethylammonium p-toluenesulphonate
• 4-Methylbenzenesulfonic acid, triethylamine salt
• N,N-diethylethanamine 4-methylbenzenesulfonate (1:1)
• N,N-Diethylethanamine, 4-methylbenzenesulfonate
• Einecs 239-421-1
• Triethylammonium p-toluenesulfonate
• p-toluenesulfonic acid triethylamine salt
• MMVUZMIOJNPDME-UHFFFAOYSA-N
• triethylamine p-toluenesulphonate
• DTXSID7065883
• triethyl ammonium tosylate
• N,N-diethylethanamine;4-methylbenzenesulfonic acid
• Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine
• 15404-00-9

• Inchi： 1S/C7H8O3S.C6H15N/c1-6-2-4-7(5-3-6)11(8,9)10;1-4-7(5-2)6-3/h2-5H,1H3,(H,8,9,10);4-6H2,1-3H3
• InChI Key： MMVUZMIOJNPDME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 273.13999
• Monoisotopic Mass: 273.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 399.4°Cat760mmHg
• Flash Point: 195.4°C
• PSA: 57.61